Cas no 2138083-61-9 (3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine)

• Product Name: 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine
• CAS No: 2138083-61-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5992929
• PubChem ID: 165499811
• Update Time: 2025-10-29

3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine
• 2138083-61-9
• 3-({5-oxaspiro[3.5]nonan-6-yl}methoxy)azetidine
• EN300-1146859

• Inchi： 1S/C12H21NO2/c1-3-10(9-14-11-7-13-8-11)15-12(4-1)5-2-6-12/h10-11,13H,1-9H2
• InChI Key： KSZSFCCLLZRWCP-UHFFFAOYSA-N
• SMILES： O1C(COC2CNC2)CCCC21CCC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine

Introduction to 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine (CAS No: 2138083-61-9)

3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine, identified by its CAS number 2138083-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate spirocyclic and heterocyclic framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural motif of this compound, combining a spirocyclic oxane ring with an azetidine moiety, presents a versatile scaffold for further chemical manipulation and biological evaluation.

The synthesis of 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine involves a series of sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The spirocyclic core, derived from a spirocyclic oxane derivative, serves as a robust platform for functionalization. The methoxyazetidine group appended to this core introduces additional reactivity, making the compound a valuable intermediate in the synthesis of more complex molecules. This dual functionality has opened up possibilities for exploring its role in drug discovery and molecular design.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural and pharmacological properties. Spirocycles are known for their conformational rigidity and ability to mimic the three-dimensional shape of biologically relevant targets, such as enzymes and receptors. The oxaspiro scaffold, in particular, has been investigated for its potential in modulating various biological pathways. The incorporation of the azetidine ring further enhances the pharmacophoric potential of this molecule, making it an attractive candidate for further exploration.

The methoxy group in 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine plays a crucial role in determining the compound's reactivity and solubility characteristics. This functional group can participate in various chemical reactions, including nucleophilic substitution and etherification reactions, which are fundamental in medicinal chemistry. The presence of this methoxy group also influences the compound's interaction with biological targets, potentially enhancing its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular modeling studies on 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine have suggested that it may interact with specific protein targets involved in inflammatory and metabolic pathways. These findings are consistent with preliminary experimental data that indicate promising antiphlogistic and hypolipidemic effects. Such discoveries underscore the importance of computational tools in guiding experimental design and optimizing drug candidates.

The structural complexity of 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine also presents challenges in terms of synthetic accessibility and scalability. However, recent innovations in synthetic methodologies have made it possible to access such intricate molecules with greater ease than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocyclic core and introducing the desired functional groups with high precision.

In conclusion, 3-({5-oxaspiro3.5nonan-6-yl}methoxy)azetidine (CAS No: 2138083-61-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique spirocyclic and heterocyclic framework, combined with its versatile functional groups, makes it a valuable intermediate in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in the next generation of drug development efforts.